![molecular formula C11H11NO2 B1584048 5-ethyl-1H-indole-2-carboxylic acid CAS No. 37033-93-5](/img/structure/B1584048.png)
5-ethyl-1H-indole-2-carboxylic acid
Overview
Description
5-ethyl-1H-indole-2-carboxylic acid is a derivative of indole . Indoles are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have attracted increasing attention in recent years due to their application as biologically active compounds for the treatment of various disorders in the human body .
Synthesis Analysis
The synthesis of indole derivatives has been a focus of many researchers. The Fischer indole synthesis, for example, involves the reaction of an optically active cyclohexanone with phenylhydrazine hydrochloride using methanesulfonic acid under reflux in methanol .Molecular Structure Analysis
The molecular formula of this compound is C11H11NO2 . The indole molecule has seven positions to accommodate different substitutions, allowing for the synthesis of new derivatives .Chemical Reactions Analysis
Indole derivatives, including this compound, have unique inhibitory properties due to the presence of a carboxamide moiety at positions 2 and 3 . This moiety forms hydrogen bonds with a variety of enzymes and proteins, inhibiting their activity .Physical And Chemical Properties Analysis
The molecular weight of this compound is 189.21 . More detailed physical and chemical properties may require specific experimental measurements.Scientific Research Applications
Synthesis and Chemical Properties
Friedel-Crafts Acylation : Ethyl indole-2-carboxylate, a related compound, undergoes Friedel-Crafts acylation resulting in a mixture of ethyl 3-, 5-, and 7-acylindole-2-carboxylates. This process varies greatly in yield depending on the reaction conditions and reagents, highlighting the chemical versatility of indole carboxylates (Murakami et al., 1988).
Marine Sponge Derivatives : Indole derivatives similar to 5-ethyl-1H-indole-2-carboxylic acid have been isolated from marine sponges. These include 5-hydroxy-1H-indole-3-carboxylic acid ethyl ester, demonstrating the natural occurrence of such compounds and their potential biological relevance (Abdjul et al., 2015).
Biological Applications
Inhibition of 5-Lipoxygenase : 2-Substituted 5-hydroxyindole-3-carboxylates, related to this compound, have been studied for their ability to inhibit human 5-lipoxygenase, an enzyme involved in inflammation. These compounds could potentially serve as anti-inflammatory therapeutics (Karg et al., 2009).
Oligomerization with Thiols : Indole derivatives like indole-5-carboxylic acid can react with thiols to yield various oligomers. This suggests potential applications in creating complex organic molecules with specific functional properties (Mutulis et al., 2008).
Electrochemical Applications : Polyindole-5-carboxylic acid, a polymerized form of related indole carboxylic acids, has been studied for its electrochemical properties, particularly in oxygen reduction reactions. This indicates potential use in energy-related applications, such as fuel cells or batteries (Yu et al., 2014).
Pharmaceutical Research
- Antiviral Research : 5-Hydroxy-1H-indole-3-carboxylic acid ethyl esters, structurally similar to this compound, have been synthesized and studied for their antiviral activities against various viruses. This research demonstrates the potential of indole carboxylates in antiviral drug development (Ivashchenko et al., 2014).
Mechanism of Action
Safety and Hazards
Safety data sheets indicate that 5-ethyl-1H-indole-2-carboxylic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is harmful if swallowed or in contact with skin . It is recommended to avoid dust formation, avoid breathing vapors, mist, or gas, and to use personal protective equipment .
Future Directions
Indole derivatives have been the focus of many researchers in the study of pharmaceutical compounds for many years . Given their biological properties and potential as targets, it is expected that the synthesis and biological evaluation of indole derivatives, including 5-ethyl-1H-indole-2-carboxylic acid, will continue to be an active area of research .
properties
IUPAC Name |
5-ethyl-1H-indole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-2-7-3-4-9-8(5-7)6-10(12-9)11(13)14/h3-6,12H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJOATWVSOUYAPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)NC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30296717 | |
Record name | 5-ethyl-1H-indole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30296717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37033-93-5 | |
Record name | 37033-93-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111170 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-ethyl-1H-indole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30296717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Ethyl-2-indolecarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of synthesizing 5-vinylindole from 5-ethyl-1H-indole-2-carboxylic acid?
A1: The research article [] describes a novel method for synthesizing 5-vinylindole through the simultaneous dehydrogenation and decarboxylation of this compound and its ethyl ester. This method offers a potentially advantageous route to 5-vinylindole, a valuable building block in organic synthesis, particularly for constructing complex molecules with biological activity.
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